molecular formula C15H12O7 B055448 Anhydrofusarubin lactol CAS No. 119975-66-5

Anhydrofusarubin lactol

Cat. No. B055448
M. Wt: 304.25 g/mol
InChI Key: KBYFQSOWBFNZAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Anhydrofusarubin lactol is a natural compound that is extracted from the fungus Fusarium solani. This compound has been found to have various biochemical and physiological effects, making it an interesting topic for scientific research.

Scientific Research Applications

Antioxidant and Cytotoxic Properties

Anhydrofusarubin lactol has been identified in the fruiting bodies of the lichen Ophioparma ventosa and has exhibited moderate to strong antioxidant activities. It is one of the quinonoid naphthopyranones isolated alongside other compounds, some of which have shown significant cytotoxicity toward a panel of nine cell lines (Le Pogam et al., 2016). Additionally, anhydrofusarubin isolated from the endophytic fungus Cladosporium sp. has exhibited potential cytotoxicity against human leukemia cells and notable antibacterial activity against a range of bacterial species, suggesting its use in developing cytotoxic and antimicrobial drugs (Khan et al., 2016).

Structural and Biological Insights from Marine Sources

Anhydrofusarubin was isolated from the endophytic fungus No. B77 from the mangrove tree on the South China Sea coast. The structure determination of this marine natural compound through NMR and mass spectrometry, along with single-crystal X-ray diffraction analysis, marked the first isolation of such a compound from a marine fungus. The study of its structure provides crucial insights into its bioactive potential, as it displayed strong inhibitory activity against Gram-positive bacteria Staphylococcus aureus (Shao et al., 2008).

properties

CAS RN

119975-66-5

Product Name

Anhydrofusarubin lactol

Molecular Formula

C15H12O7

Molecular Weight

304.25 g/mol

IUPAC Name

1,5,10-trihydroxy-7-methoxy-3-methyl-1H-benzo[g]isochromene-6,9-dione

InChI

InChI=1S/C15H12O7/c1-5-3-6-9(15(20)22-5)14(19)10-7(16)4-8(21-2)13(18)11(10)12(6)17/h3-4,15,17,19-20H,1-2H3

InChI Key

KBYFQSOWBFNZAW-UHFFFAOYSA-N

SMILES

CC1=CC2=C(C(O1)O)C(=C3C(=O)C=C(C(=O)C3=C2O)OC)O

Canonical SMILES

CC1=CC2=C(C(O1)O)C(=C3C(=O)C=C(C(=O)C3=C2O)OC)O

synonyms

anhydrofusarubin lactol

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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